Cas no 87779-04-2 (4H-Pyrido[1,2-a]pyrimidin-4-one, 3,6-dichloro-2-(chloromethyl)-)

• Product Name: 4H-Pyrido[1,2-a]pyrimidin-4-one, 3,6-dichloro-2-(chloromethyl)-
• CAS No: 87779-04-2
• MF: C₉H₅Cl₃N₂O
• MW: 263.507798910141
• CID: 652442
• PubChem ID: 20494725
• Update Time: 2025-04-19

4H-Pyrido[1,2-a]pyrimidin-4-one, 3,6-dichloro-2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 3,6-dichloro-2-(chloromethyl)-
• 3,6-dichloro-2-(chloromethyl)pyrido[1,2-a]pyrimidin-4-one
• 87779-04-2
• DTXSID90608079
• 3,6-Dichloro-2-(chloromethyl)-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C9H5Cl3N2O/c10-4-5-8(12)9(15)14-6(11)2-1-3-7(14)13-5/h1-3H,4H2
• InChI Key： ZUBCTZMOUKOCOQ-UHFFFAOYSA-N
• SMILES： ClC1C(N2C(=CC=CC2=NC=1CCl)Cl)=O

Computed Properties

• Exact Mass: 261.946746g/mol
• Monoisotopic Mass: 261.946746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines